Cas no 32398-61-1 (3,5-diethyl-1-methylthiopyran 1-oxide)

• Product Name: 3,5-diethyl-1-methylthiopyran 1-oxide
• CAS No: 32398-61-1
• MF: C₁₀H₁₆OS
• MW: 184.298441886902
• CID: 916895
• PubChem ID: 283645
• Update Time: 2025-04-19

3,5-diethyl-1-methylthiopyran 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyl-1-methylthiopyran 1-oxide
• AR-1E9637; NSC138608; 1-Methyl-3,5-diethyl-thiabenzol-1-oxid; AC1L5Z2X; AC1Q6YW2; 3,5-diethyl-1-methyl-1|E4-thiopyran 1-oxide; 3,5-diethyl-1-methyl-1lambda4-thiopyran 1-oxide;
• 32398-61-1
• DTXSID40300738
• DS-004657
• NSC-138608
• NSC138608
• 3,5-diethyl-1-methyl-thiopyran 1-oxide

• Inchi： 1S/C10H16OS/c1-4-9-6-10(5-2)8-12(3,11)7-9/h6-8H,4-5H2,1-3H3
• InChI Key： RTBJVFURXROSRS-UHFFFAOYSA-N
• SMILES： S1(C)(C=C(CC)C=C(CC)C=1)=O

Computed Properties

• Exact Mass: 184.09228
• Monoisotopic Mass: 184.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioaldehydes Thioaldehyde s-oxides